Cas no 2137778-40-4 (1H-Imidazole, 2-(3-bromo-2,2-dimethylpropyl)-1-methyl-)

• Product Name: 1H-Imidazole, 2-(3-bromo-2,2-dimethylpropyl)-1-methyl-
• CAS No: 2137778-40-4
• MF: C₉H₁₅BrN₂
• MW: 231.132801294327
• CID: 5286492
• Update Time: 2025-10-28

1H-Imidazole, 2-(3-bromo-2,2-dimethylpropyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole, 2-(3-bromo-2,2-dimethylpropyl)-1-methyl-

• Inchi： 1S/C9H15BrN2/c1-9(2,7-10)6-8-11-4-5-12(8)3/h4-5H,6-7H2,1-3H3
• InChI Key： OCTYBAVZOVFPBQ-UHFFFAOYSA-N
• SMILES： C1(CC(C)(C)CBr)N(C)C=CN=1

Additional information on 1H-Imidazole, 2-(3-bromo-2,2-dimethylpropyl)-1-methyl-

1H-Imidazole, 2-(3-bromo-2,2-dimethylpropyl)-1-methyl-

1H-Imidazole, 2-(3-bromo-2,2-dimethylpropyl)-1-methyl- is a heterocyclic organic compound with the CAS registry number 2137778-40-4. This compound belongs to the imidazole family, which is a five-membered ring consisting of two nitrogen atoms and three carbon atoms. The imidazole ring is aromatic and plays a significant role in various chemical and biological applications. The specific structure of this compound includes a methyl group attached to the imidazole nitrogen at position 1 and a substituted propyl group at position 2. The propyl group is further substituted with a bromine atom at position 3 and two methyl groups at position 2, making it a highly substituted and potentially reactive molecule.

The synthesis of 1H-Imidazole, 2-(3-bromo-2,2-dimethylpropyl)-1-methyl- typically involves multi-step organic reactions. One common approach is the nucleophilic substitution reaction, where the bromine atom in the propyl group acts as a leaving group. This reaction can be facilitated by using appropriate bases or catalysts to enhance the reactivity of the molecule. Another method involves the condensation of an aldehyde or ketone with an amine derivative to form the imidazole ring. The specific substituents on the imidazole ring can be introduced through various functional group transformations or coupling reactions.

The physical properties of this compound are influenced by its molecular structure. The presence of the bromine atom introduces electron-withdrawing effects, which can increase the reactivity of the molecule in certain reactions. The two methyl groups on the propyl chain provide steric bulk, which may influence the solubility and stability of the compound. The overall molecular weight and functional groups also play a role in determining its melting point, boiling point, and solubility in different solvents.

In terms of applications, 1H-Imidazole derivatives are widely used in pharmaceuticals, agrochemicals, and materials science. The imidazole ring is known for its ability to coordinate with metal ions, making it useful in catalysis and coordination chemistry. Additionally, this compound can serve as an intermediate in the synthesis of more complex molecules with biological activity. Recent studies have explored its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways.

The latest research on imidazole derivatives has focused on their role in drug delivery systems and nanotechnology. For instance, imidazoles have been incorporated into polymer matrices to enhance drug stability and release profiles. Furthermore, their ability to form stable complexes with metal ions has led to their use in designing novel catalysts for organic synthesis.

In conclusion, 1H-Imidazole, 2-(3-bromo-2,2-dimethylpropyl)-1-methyl- is a versatile compound with diverse applications across various fields. Its unique structure and reactivity make it an attractive candidate for further research and development in both academic and industrial settings.